Cas no 721903-15-7 (N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine)

• Product Name: N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine
• CAS No: 721903-15-7
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• CID: 3105565
• PubChem ID: 3750323
• Update Time: 2025-06-08

N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-Butyl-4-(morpholine-4-sulfonyl)-benzene-1,2-diamine
• N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine
• SR-01000037777
• AKOS034462549
• G31715
• N1-Butyl-4-(4-morpholinylsulfonyl)-1,2-benzenediamine
• EN300-04569
• 1-N-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine
• N1-Butyl-4-(morpholinosulfonyl)benzene-1,2-diamine
• N1-Butyl-4-(morpholine-4-sulfonyl)-benzene-1,2-diamine
• Z56869289
• WDB90315
• 721903-15-7
• SR-01000037777-1
• 1-N-butyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine

• Inchi： 1S/C14H23N3O3S/c1-2-3-6-16-14-5-4-12(11-13(14)15)21(18,19)17-7-9-20-10-8-17/h4-5,11,16H,2-3,6-10,15H2,1H3
• InChI Key： YUKZIXZHUBFRQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)NCCCC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 313.14601278Da
• Monoisotopic Mass: 313.14601278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93Ų

Additional information on N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine

N1-Butyl-4-(Morpholine-4-sulfonyl)benzene-1,2-diamine (CAS No. 721903-15-7): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

N1-Butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine (CAS No. 721903-15-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its complex molecular architecture, which includes a butyl group, a morpholine sulfonamide moiety, and a benzene ring with two amine functionalities. The combination of these structural elements endows the compound with a range of interesting properties that make it a valuable candidate for further investigation.

The molecular formula of N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine is C₁₆H₂₃N₃O₃S, and its molecular weight is approximately 329.43 g/mol. The compound's structure can be visualized as a benzene ring substituted with a morpholine sulfonamide group at the para position and two amine groups at the ortho and meta positions. The butyl group is attached to one of the amine groups, providing additional steric and electronic effects that influence the compound's behavior in various chemical reactions.

In terms of physical properties, N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine is typically a solid at room temperature with a melting point ranging from 150 to 160°C. It is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These solubility characteristics are important considerations when designing experiments or formulating solutions for various applications.

The chemical reactivity of N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine is influenced by its functional groups. The presence of the amine groups makes the compound nucleophilic and capable of participating in various reactions such as acylation, alkylation, and condensation reactions. The morpholine sulfonamide moiety adds additional reactivity through its sulfur and oxygen atoms, which can engage in hydrogen bonding and other interactions that affect the compound's stability and reactivity.

In the context of pharmaceutical research, N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine can inhibit the activity of certain enzymes involved in inflammatory pathways, making it a potential candidate for the development of new anti-inflammatory drugs.

Additionally, preliminary studies have indicated that N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine may have cytotoxic effects on cancer cells. In vitro experiments have shown that this compound can induce apoptosis in several cancer cell lines, suggesting its potential as an anticancer agent. These findings are particularly significant given the increasing need for new therapeutic options to combat cancer.

Beyond its biological activities, N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine has also been investigated for its use as a synthetic intermediate in organic synthesis. Its versatile functional groups make it an attractive starting material for the preparation of more complex molecules with diverse applications. For example, researchers have utilized this compound to synthesize novel derivatives with enhanced pharmacological properties or improved physical characteristics.

In conclusion, N1-butyl-4-(morpholine-4-sulfonyl)benzene-1,2-diamine (CAS No. 721903-15-7) is a multifaceted compound with significant potential in both chemical and pharmaceutical research. Its unique molecular structure provides a foundation for further exploration into its biological activities and synthetic applications. As research continues to advance, it is likely that new insights into the properties and uses of this compound will emerge, contributing to the development of innovative solutions in medicine and beyond.